7-(2-hydroxy-3-(m-tolyloxy)propyl)-3-methyl-8-(methylamino)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-hydroxy-3-(3-methylphenoxy)propyl]-3-methyl-8-(methylamino)purine-2,6-dione
• InChI: InChI=1S/C17H21N5O4/c1-10-5-4-6-12(7-10)26-9-11(23)8-22-13-14(19-16(22)18-2)21(3)17(25)20-15(13)24/h4-7,11,23H,8-9H2,1-3H3,(H,18,19)(H,20,24,25)
• InChI Key: JATVNZVCODDFNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NC)N(C(=O)NC3=O)C)O
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol

Description

7-(2-hydroxy-3-(m-tolyloxy)propyl)-3-methyl-8-(methylamino)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H21N5O4 and its molecular weight is 359.386. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Cardiovascular Activity : Research has involved the synthesis of closely related purine derivatives and their testing for electrocardiographic, antiarrhythmic, and hypotensive activity. Compounds with certain substituents have shown strong prophylactic antiarrhythmic activity and hypotensive effects, highlighting the potential of purine derivatives in cardiovascular research (Chłoń-Rzepa et al., 2004).

• Antitumor Activity and Vascular Relaxing Effect : Novel heterocycles based on purine structures have been synthesized and evaluated for their antitumor activity and vascular relaxing effects. This demonstrates the compound's potential application in cancer research and its effects on vascular systems (Ueda et al., 1987).

Chemical Structure and Properties

• Characterization of Molecular Structures : Studies on purine derivatives, including analyses of their molecular structures and conformational behaviors, provide insights into the structural basis for their biological activities. Such research aids in understanding the interactions between these compounds and biological targets (Karczmarzyk et al., 1995).

Mechanisms of Action

• Transformation Mechanisms : Investigations into the mechanisms of transformation of purine derivatives, such as the formation of guanidinohydantoin and spiroiminodihydantoin from 8-oxoguanine, are crucial for understanding DNA damage and repair processes. These studies can inform the development of therapeutic strategies for diseases associated with oxidative DNA damage (Munk, Burrows, & Schlegel, 2008).